Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC13811169
InChI: InChI=1S/C14H20N2O3/c1-11-7-15-13(9-17)8-16(11)14(18)19-10-12-5-3-2-4-6-12/h2-6,11,13,15,17H,7-10H2,1H3/t11-,13-/m1/s1
SMILES: CC1CNC(CN1C(=O)OCC2=CC=CC=C2)CO
Molecular Formula: C14H20N2O3
Molecular Weight: 264.32 g/mol

Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate

CAS No.:

Cat. No.: VC13811169

Molecular Formula: C14H20N2O3

Molecular Weight: 264.32 g/mol

* For research use only. Not for human or veterinary use.

Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate -

Specification

Molecular Formula C14H20N2O3
Molecular Weight 264.32 g/mol
IUPAC Name benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate
Standard InChI InChI=1S/C14H20N2O3/c1-11-7-15-13(9-17)8-16(11)14(18)19-10-12-5-3-2-4-6-12/h2-6,11,13,15,17H,7-10H2,1H3/t11-,13-/m1/s1
Standard InChI Key KSFICOMKXMHAOZ-DGCLKSJQSA-N
Isomeric SMILES C[C@@H]1CN[C@H](CN1C(=O)OCC2=CC=CC=C2)CO
SMILES CC1CNC(CN1C(=O)OCC2=CC=CC=C2)CO
Canonical SMILES CC1CNC(CN1C(=O)OCC2=CC=CC=C2)CO

Introduction

Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate is a complex organic compound with the CAS number 2584980-97-0. It belongs to the piperazine class of compounds, which are widely used in pharmaceuticals and chemical research due to their diverse biological activities. This compound is specifically noted for its chiral centers at the 2R and 5R positions, indicating a specific stereochemistry that can influence its chemical and biological properties.

Storage and Handling

  • Storage Conditions: Recommended to be stored in a dark place under an inert atmosphere at temperatures between 2-8°C .

  • Hazard Statements: H315 (causes skin irritation) and H319 (causes serious eye irritation) .

  • Precautionary Statements: Include P264, P280, P302+P352, P337+P313, P305+P351+P338, P362+P364, P332+P313 .

Synthesis and Applications

While specific synthesis methods for Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate are not detailed in the available literature, piperazine derivatives are generally synthesized through reactions involving piperazine rings with various functional groups. These compounds are often used as intermediates in pharmaceutical synthesis due to their ability to form complexes with biological molecules.

Suppliers and Availability

The compound is available from several suppliers, including American Elements, BLDpharm, and JK Chemical, though specific purity levels and packaging options may vary .

Research Findings

Research on Benzyl (2R,5R)-5-(hydroxymethyl)-2-methylpiperazine-1-carboxylate is limited, but piperazine derivatives are known for their potential in drug development, particularly in areas such as antiviral, antibacterial, and anticancer therapies. The specific stereochemistry of this compound could influence its interaction with biological targets.

Hazard Information

Hazard StatementPrecautionary Statement
H315, H319P264, P280, P302+P352, P337+P313, P305+P351+P338, P362+P364, P332+P313

Suppliers

SupplierCountryProduct Specifications
American ElementsUSAVarious purity levels, bulk quantities
BLDpharm-Purity not specified, stored at 2-8°C
JK Chemical-95% purity

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